Cas no 72333-42-7 (rac-(1R,2R)-2-azidocyclobutan-1-ol, trans)

• Product Name: rac-(1R,2R)-2-azidocyclobutan-1-ol, trans
• CAS No: 72333-42-7
• MF: C₄H₇N₃O
• MW: 113.117880105972
• MDL: MFCD30347829
• CID: 5240395
• PubChem ID: 124707612
• Update Time: 2025-05-19

rac-(1R,2R)-2-azidocyclobutan-1-ol, trans Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 2-azido-, (1R,2R)-rel-
• rac-(1R,2R)-2-azidocyclobutan-1-ol, trans

• MDL： MFCD30347829
• Inchi： 1S/C4H7N3O/c5-7-6-3-1-2-4(3)8/h3-4,8H,1-2H2/t3-,4-/m1/s1
• InChI Key： FTEOHLCBBQBZIT-QWWZWVQMSA-N
• SMILES： N([C@@H]1CC[C@H]1O)=[N+]=[N-]

Additional information on rac-(1R,2R)-2-azidocyclobutan-1-ol, trans

Comprehensive Overview of rac-(1R,2R)-2-azidocyclobutan-1-ol, trans (CAS No. 72333-42-7)

rac-(1R,2R)-2-azidocyclobutan-1-ol, trans is a specialized chiral compound with significant applications in organic synthesis and pharmaceutical research. This cyclobutane derivative, identified by CAS No. 72333-42-7, features a unique azido functional group and a hydroxyl group in a trans configuration, making it a valuable intermediate for stereoselective reactions. Researchers and chemists frequently seek this compound for its role in click chemistry, bioconjugation, and the development of novel drug candidates.

The structural uniqueness of rac-(1R,2R)-2-azidocyclobutan-1-ol, trans lies in its four-membered ring system, which introduces ring strain—a property exploited in cycloaddition reactions. The azido group enables efficient participation in Huisgen 1,3-dipolar cycloaddition, a cornerstone of modern bioorthogonal chemistry. This reactivity is particularly relevant in proteomics and chemical biology, where selective labeling of biomolecules is critical. Recent trends in AI-driven drug discovery have further amplified interest in such building blocks, as they facilitate the rapid assembly of diverse molecular architectures.

From a synthetic perspective, rac-(1R,2R)-2-azidocyclobutan-1-ol, trans serves as a precursor for chiral auxiliaries and ligands in asymmetric catalysis. Its cyclobutane backbone is increasingly studied in the context of constrained peptidomimetics, a hot topic in peptide-based therapeutics. The compound’s stability under physiological conditions also makes it attractive for prodrug design, aligning with the growing demand for targeted drug delivery systems.

The market for fine chemicals like rac-(1R,2R)-2-azidocyclobutan-1-ol, trans has expanded due to advancements in high-throughput screening and combinatorial chemistry. Suppliers often highlight its >98% purity, catering to stringent requirements in GMP synthesis. Environmental considerations have also driven innovations in green chemistry approaches for its production, reducing reliance on hazardous reagents—a key concern for sustainable pharmaceutical manufacturing.

Analytical characterization of CAS No. 72333-42-7 typically involves NMR spectroscopy (¹H/¹³C), mass spectrometry, and HPLC to verify stereochemical purity. Researchers frequently query databases for its spectral data or synthetic protocols, reflecting its niche but growing utility. The compound’s thermodynamic properties (e.g., melting point, solubility) are well-documented, aiding formulation scientists in excipient compatibility studies.

Emerging applications of rac-(1R,2R)-2-azidocyclobutan-1-ol, trans include its use in materials science, particularly for designing photo-crosslinkable polymers. Its azide moiety participates in UV-initiated polymerization, relevant to 3D printing resins and biocompatible coatings. This interdisciplinary potential has spurred collaborations between academic labs and industrial R&D teams, as noted in recent patent filings.

Safety protocols for handling rac-(1R,2R)-2-azidocyclobutan-1-ol, trans emphasize standard organic lab practices, given its moderate stability. While not classified as hazardous under major chemical regulatory frameworks, proper storage conditions (e.g., refrigeration, inert atmosphere) are recommended to maintain integrity. These guidelines align with broader industry shifts toward responsible chemical management.

In summary, rac-(1R,2R)-2-azidocyclobutan-1-ol, trans (CAS 72333-42-7) exemplifies the convergence of structural novelty and practical utility in modern chemistry. Its versatility across drug development, bioconjugation, and advanced materials ensures sustained relevance, particularly as precision medicine and smart materials gain traction. Future research may explore its derivatives for neurological targets or catalytic asymmetric synthesis, further solidifying its role in cutting-edge science.